Cas no 69824-92-6 (Cyclohexanone, 3-pentyl-)
Cyclohexanone, 3-pentyl- structure
Product Name:Cyclohexanone, 3-pentyl-
CAS No:69824-92-6
MF:C11H20O
MW:168.275903701782
CID:391273
PubChem ID:13183887
Update Time:2025-04-19
Cyclohexanone, 3-pentyl- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanone, 3-pentyl-
- 3-pentylcyclohexan-1-one
- MVBUXNZHMMAGGG-UHFFFAOYSA-N
- 69824-92-6
- DTXSID90525550
- 5-n-pentylcyclohexanone
- AKOS013844746
- SCHEMBL5878611
-
- Inchi： 1S/C11H20O/c1-2-3-4-6-10-7-5-8-11(12)9-10/h10H,2-9H2,1H3
- InChI Key： MVBUXNZHMMAGGG-UHFFFAOYSA-N
- SMILES： O=C1CCCC(C1)CCCCC
Computed Properties
- Exact Mass: 168.1515
- Monoisotopic Mass: 168.151415257g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
Cyclohexanone, 3-pentyl- Related Literature
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
69824-92-6 (Cyclohexanone, 3-pentyl-) Related Products
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- 5441-51-0(4-ethylcyclohexan-1-one)
- 10458-14-7(Menthone)
- 2979-19-3(3,3-dimethylcyclohexan-1-one)
- 61203-83-6(4-Pentylcyclohexanone)
- 700-58-3(Adamantanone)
- 583-60-8(2-Methylcyclohexanone)
- 98-53-3(4-tert-butylcyclohexan-1-one)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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